Cas no 17880-62-5 (2-(4-Methylquinolin-2-yl)sulfanylacetic Acid)

• Product Name: 2-(4-Methylquinolin-2-yl)sulfanylacetic Acid
• CAS No: 17880-62-5
• MF: C₁₂H₁₁NO₂S
• MW: 233.286241769791
• MDL: MFCD00749407
• CID: 140041
• PubChem ID: 753840
• Update Time: 2025-04-19

2-(4-Methylquinolin-2-yl)sulfanylacetic Acid Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2-[(4-methyl-2-quinolinyl)thio]-
• (4-Methyl-quinolin-2-ylsulfanyl)-acetic acid
• [(4-Methylquinolin-2-yl)sulfanyl]acetic acid
• (4-Methyl-[2]chinolylmercapto)-essigsaeure
• (4-methyl-2-quinolylthio)acetic acid
• (4-methyl-quinolin-2-ylsulfanyl)-acetaldehyde diethyl acetal
• 2-(2,2-diethoxy-ethylsulfanyl)-4-methyl-quinoline
• 2-[(2,2-diethoxyethyl)sulfanyl]-4-methylquinoline
• 4-Methyl-2-(2,2-diethoxy-ethylmercapto)-chinolin
• 4-Methylchinolin-2-thioessigsaeure
• AC1L6B1N
• AC1Q58LX
• AG-J-77354
• AR-1D5439
• CTK4C1482
• NSC98888
• 2-[(4-methylquinolin-2-yl)sulfanyl]acetic acid
• Enamine_004155
• CHEMBL1477134
• 17880-62-5
• 2-(4-methylquinolin-2-ylthio)acetic acid
• AE-641/00692013
• (4-methyl-quinolin-2-ylsulfanyl)-acetic acid, AldrichCPR
• CCG-114721
• 2-((4-Methylquinolin-2-yl)thio)acetic acid
• 2-(4-methylquinolin-2-yl)sulfanylacetic acid
• SB69245
• HMS1405M19
• Oprea1_660018
• 2-((4-Methylquinolin-2-yl)thio)aceticacid
• AKOS000505121
• EN300-00261
• HMS2649K13
• MLS000703165
• Oprea1_395328
• MFCD00749407
• 2-[(4-METHYL-2-QUINOLYL)SULFANYL]ACETIC ACID
• Acetic acid, 2-[(4-methyl-2-quinolinyl)thio]-
• EU-0014910
• (4-Methyl-quinolin-2-ylsulfanyl)acetic acid
• SMR000273629
• [(4-methyl-2-quinolinyl)sulfanyl]acetic acid
• SCHEMBL6892230
• Z31205889
• 2-(4-Methylquinolin-2-yl)sulfanylacetic Acid

• MDL： MFCD00749407
• Inchi： 1S/C12H11NO2S/c1-8-6-11(16-7-12(14)15)13-10-5-3-2-4-9(8)10/h2-6H,7H2,1H3,(H,14,15)
• InChI Key： LYRXFOXCAABCMR-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)C1=CC(C)=C2C=CC=CC2=N1

Computed Properties

• Exact Mass: 233.05113
• Monoisotopic Mass: 232.043224
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.3
• XLogP3: 3

Experimental Properties

• Density: 1.33
• Boiling Point: 439.9°Cat760mmHg
• Flash Point: 219.9°C
• Refractive Index: 1.676
• PSA: 50.19

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives